molecular formula C12H7BrN2 B8756227 2-(6-Bromopyridin-2-yl)benzonitrile CAS No. 463335-82-2

2-(6-Bromopyridin-2-yl)benzonitrile

Cat. No.: B8756227
CAS No.: 463335-82-2
M. Wt: 259.10 g/mol
InChI Key: PGIIHMMVDLGRKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Bromopyridin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C12H7BrN2 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

463335-82-2

Molecular Formula

C12H7BrN2

Molecular Weight

259.10 g/mol

IUPAC Name

2-(6-bromopyridin-2-yl)benzonitrile

InChI

InChI=1S/C12H7BrN2/c13-12-7-3-6-11(15-12)10-5-2-1-4-9(10)8-14/h1-7H

InChI Key

PGIIHMMVDLGRKC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C#N)C2=NC(=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,6-dibromopyridine (2.07 g, 8.7 mmol), 2-(4,4,5,5-tetramethyl[1,3,2]-dioxaborolan-2-yl)benzonitrile (prepared as described in Tetrahedron (2001), 57(49), 9813-9816, 3.00 g, 13 mmol) and potassium phosphate (3.71 g, 17 mmol) in DMF (40 mL) was degassed with nitrogen. Tetrakis(triphenylphosphine)palladium(0) (303 mg, 0.26 mmol) was added, the mixture was degassed as before, and was then stirred at 80° C. under nitrogen overnight. The mixture was partitioned between water and ethyl acetate, and the resulting aqueous layer was washed with ethyl acetate (2×100 mL). The combined organic layers were washed with water (1×100 mL) and saturated sodium chloride solution (1×100 mL), then were dried over magnesium sulfate and concentrated in vacuo. The residual material was purified by flash chromatography on silica gel, eluting with 50% ethyl acetate in isohexane, affording 2-(6-bromopyridin-2-yl)benzonitrile as a solid (680 mg, 30%). δH (400 MHz, CDCl3) 7.51-7.57 (2H, m), 7.68-7.73 (2H, m), 7.80 (2H, d, J 7.7), 7.91 (1H, dd, J 0.7 and 7.7).
Quantity
2.07 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
3.71 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
303 mg
Type
catalyst
Reaction Step Two

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